Cas no 2161-90-2 (1,3-Cyclohexadiene,1-methoxy-)

• Product Name: 1,3-Cyclohexadiene,1-methoxy-
• CAS No: 2161-90-2
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 254977
• PubChem ID: 24852997
• Update Time: 2025-04-19

1,3-Cyclohexadiene,1-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene,1-methoxy-
• 1-methoxycyclohexa-1,3-diene
• 1,3-Cyclohexadiene,1-methoxy
• 1-Methoxy-1,3-cyclohexadiene
• 1-methoxycyclohex-1,3-diene
• 1-methoxy-cyclohexa-1,3-diene
• 1-Methoxycyclohexadiene
• 1-methoxycyclohexyl-1,3-diene
• 1-methyoxy-1,3-cyclohexadiene
• 2,3-Dihydroanisole
• Cyclohexadiene,1-methoxy
• Dihydroanisole
• 1-methoxy-1,3-cylcohexadiene
• Cyclohexadiene, 1-methoxy-
• 1,3-Cyclohexadiene, 1-methoxy-
• 2161-90-2
• InChI=1/C7H10O/c1-8-7-5-3-2-4-6-7/h2-3,5H,4,6H2,1H
• NS00036981
• DTXSID0072015
• 1,3-Cyclohexadien-1-yl methyl ether #
• 1-methoxycyclohexa-1, 3-diene
• EINECS 274-213-4
• 69912-91-0
• J-014186
• SCHEMBL446703
• EINECS 218-483-3
• AKOS015912974
• 1-Methoxy-1,3-cyclohexadiene, technical grade, 65%

• MDL： MFCD00001533
• Inchi： 1S/C7H10O/c1-8-7-5-3-2-4-6-7/h2-3,5H,4,6H2,1H3
• InChI Key： LNRUJSUKKBJFOM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CCC1

Computed Properties

• Exact Mass: 110.07300
• Monoisotopic Mass: 110.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.929 g/mL at 25 °C(lit.)
• Boiling Point: 40 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Refractive Index: n20/D 1.488(lit.)
• PSA: 9.23000
• LogP: 1.86670
• Solubility: Not determined

1,3-Cyclohexadiene,1-methoxy- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22
• Safety Instruction： S16; S33; S36/37/39
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III